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Compound of Interest

Compound Name: Ethyl methoxyacetate

Cat. No.: B146871 Get Quote

This technical guide provides an in-depth overview of ethyl methoxyacetate, including its

synonyms, chemical identifiers, and physicochemical properties. It is intended for researchers,

scientists, and professionals in drug development, offering detailed experimental protocols and

insights into its potential biological significance.

Chemical Synonyms and Identifiers
Ethyl methoxyacetate is known by several names in scientific literature and commercial

catalogs. A comprehensive list of its synonyms and identifiers is crucial for accurate literature

searches and procurement.

Table 1: Synonyms and Identifiers for Ethyl Methoxyacetate
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Category Identifier/Synonym

IUPAC Name ethyl 2-methoxyacetate[1]

CAS Number
3938-96-3[1][2][3][4][5][6][7][8][9][10][11][12][13]

[14]

Molecular Formula C₅H₁₀O₃[1][2][3][7][9][10][11][15][16]

Molecular Weight
118.13 g/mol [1][2][3][4][5][6][7][8][11][12][14]

[15]

Synonyms

Ethyl 2-methoxyacetate[3][9][10], Methoxyacetic

acid ethyl ester[2][17], Methylglycol acetate[4]

[18], Acetic acid, methoxy-, ethyl ester[3][4][18],

Ethanol, 2-metoxy-acetate[4][18], ETHYL-3-

OXABUTANOATE[3][4]

EINECS Number 223-521-7[4][5][8]

PubChem CID 77544[4]

Beilstein Registry Number 1744761[5][8]

MDL Number MFCD00009176[3][5][8]

DSSTox Substance ID DTXSID50192580[4][7]

UNII DG69CT8YO7[3][7]

SMILES CCOC(=O)COC[1][2][4][5][8][19]

InChI
InChI=1S/C5H10O3/c1-3-8-5(6)4-7-2/h3-4H2,1-

2H3[1][4][5][8]

InChIKey
JLEKJZUYWFJPMB-UHFFFAOYSA-N[1][4][5]

[8]

Physicochemical Properties
Understanding the physicochemical properties of ethyl methoxyacetate is essential for its

handling, storage, and application in experimental settings.
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Table 2: Physicochemical Data of Ethyl Methoxyacetate

Property Value

Appearance Colorless to almost colorless clear liquid[1][3][7]

Boiling Point
144.1 °C at 760 mmHg[7][20]; 44-45.5 °C at 9

mmHg[3][5][6][8][11]

Density 1.007 g/mL at 25 °C[3][5][6][8][11]

Refractive Index (n20/D) 1.401[3][5][6][8][11]

Flash Point
46 °C (114.8 °F) - closed cup[5][12][20]; 115

°F[3]

Water Solubility Slightly soluble[3][7][11][21]

Vapor Pressure 5.18 mmHg at 25°C[7]

logP 0.19590[7]

Experimental Protocols
This section provides detailed methodologies for the synthesis, purification, and analysis of

ethyl methoxyacetate, compiled from established chemical principles.

Synthesis of Ethyl Methoxyacetate
Two common methods for the synthesis of ethyl methoxyacetate are Fischer esterification

and Williamson ether synthesis.

3.1.1. Fischer Esterification of Methoxyacetic Acid

This method involves the acid-catalyzed reaction of methoxyacetic acid with ethanol.

Materials:

Methoxyacetic acid

Ethanol (absolute)
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Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Separatory funnel

Distillation apparatus

Procedure:

To a round-bottom flask, add methoxyacetic acid and an excess of absolute ethanol (e.g.,

3-5 molar equivalents).

Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the molar

amount of the carboxylic acid) while cooling the flask in an ice bath.

Attach a reflux condenser and heat the mixture to reflux for 2-4 hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

Wash the mixture with water, followed by a saturated sodium bicarbonate solution to

neutralize the acidic catalyst, and then again with water.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Remove the excess ethanol under reduced pressure using a rotary evaporator.

The crude ethyl methoxyacetate can be purified by fractional distillation.

3.1.2. Williamson Ether Synthesis
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This alternative synthesis involves the reaction of an ethyl haloacetate with sodium methoxide.

Materials:

Sodium metal

Methanol (anhydrous)

Ethyl chloroacetate or ethyl bromoacetate

Anhydrous diethyl ether (solvent)

Round-bottom flask

Reflux condenser

Dropping funnel

Procedure:

Prepare sodium methoxide by carefully dissolving sodium metal in anhydrous methanol in

a round-bottom flask equipped with a reflux condenser.

After the sodium has completely reacted, add anhydrous diethyl ether as a solvent.

Slowly add ethyl chloroacetate or ethyl bromoacetate to the sodium methoxide solution via

a dropping funnel.

Heat the mixture to reflux for 1-2 hours.

After cooling, filter the reaction mixture to remove the sodium halide salt.

Wash the filtrate with water.

Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent by distillation.

Purify the resulting ethyl methoxyacetate by fractional distillation.
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Purification by Fractional Distillation
Crude ethyl methoxyacetate obtained from synthesis can be purified by fractional distillation

under atmospheric or reduced pressure.

Apparatus:

Distillation flask

Fractionating column (e.g., Vigreux or packed column)

Condenser

Receiving flask

Thermometer

Heating mantle

Procedure:

Set up the fractional distillation apparatus.

Place the crude ethyl methoxyacetate in the distillation flask with a few boiling chips.

Heat the flask gently.

Collect the fraction that distills at the boiling point of ethyl methoxyacetate (144-145 °C at

atmospheric pressure or 44-45.5 °C at 9 mmHg).[3][5][6][8][11]

Monitor the temperature at the head of the column closely to ensure a clean separation.

Analytical Methods
The identity and purity of ethyl methoxyacetate can be confirmed using various analytical

techniques.

3.3.1. Gas Chromatography-Mass Spectrometry (GC-MS)
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Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

Carrier Gas: Helium at a constant flow rate.

Injector Temperature: 250 °C.

Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 250 °C at 10

°C/min.

Mass Spectrometer: Electron ionization (EI) at 70 eV, scanning a mass range of m/z 35-300.

The expected mass spectrum will show characteristic fragments of ethyl methoxyacetate.

[17]

3.3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR): The spectrum will show characteristic signals for the different proton

environments in the molecule.[5][22]

A triplet corresponding to the methyl protons of the ethyl group.

A quartet corresponding to the methylene protons of the ethyl group.

A singlet for the methyl protons of the methoxy group.

A singlet for the methylene protons adjacent to the methoxy group.

¹³C NMR (Carbon NMR): The spectrum will show five distinct signals corresponding to the

five carbon atoms in different chemical environments.

3.3.3. Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the functional groups present in

ethyl methoxyacetate.[1][6][23]

A strong C=O stretching vibration for the ester carbonyl group around 1750 cm⁻¹.

C-O stretching vibrations for the ester and ether linkages in the fingerprint region.
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C-H stretching vibrations for the alkyl groups just below 3000 cm⁻¹.

Biological Significance and Potential Signaling
Pathways
While direct studies on the signaling pathways of ethyl methoxyacetate are limited, its in vivo

hydrolysis to methoxyacetic acid (MAA) provides insights into its potential biological effects.[24]

[25][26] MAA is a known testicular toxicant and has been shown to inhibit histone deacetylases

(HDACs).[2][3]

Research on MAA has demonstrated its ability to suppress the growth of prostate cancer cells

by inducing apoptosis and cell cycle arrest.[2][3][27][28] The proposed mechanism involves the

upregulation of the cell cycle inhibitor p21 and the downregulation of anti-apoptotic proteins,

leading to the activation of caspases.[2]
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Caption: Workflow for the synthesis, purification, and analysis of ethyl methoxyacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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